Cas no 885272-87-7 (C-2-(4-Methoxyphenyl)oxazol-4-ylmethylamine)

• Product Name: C-2-(4-Methoxyphenyl)oxazol-4-ylmethylamine
• CAS No: 885272-87-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD06738559
• CID: 710948
• PubChem ID: 28287553
• Update Time: 2025-05-27

C-2-(4-Methoxyphenyl)oxazol-4-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine,2-(4-methoxyphenyl)-
• [2-(4-methoxyphenyl)-1,3-oxazol-4-yl]methanamine
• [2-(4-METHOXYPHENYL)OXAZOL-4-YL]METHYLAMINE
• C-[2-(4-Methoxy-phenyl)-oxazol-4-yl]-methylamine
• 2-(4-Methoxyphenyl)-4-oxazolemethanamine (ACI)
• DTXSID30651221
• AB27381
• DB-077474
• CS-0326103
• (2-(4-METHOXYPHENYL)OXAZOL-4-YL)METHANAMINE
• 885272-87-7
• 2-(4-METHOXYPHENYL)-4-OXAZOLEMETHANAMINE
• AKOS014624173
• 1-[2-(4-Methoxyphenyl)-1,3-oxazol-4-yl]methanamine
• {[2-(4-Methoxyphenyl)-1,3-oxazol-4-yl]methyl}amine
• MFCD06738559
• C-2-(4-Methoxyphenyl)oxazol-4-ylmethylamine

• MDL： MFCD06738559
• Inchi： 1S/C11H12N2O2/c1-14-10-4-2-8(3-5-10)11-13-9(6-12)7-15-11/h2-5,7H,6,12H2,1H3
• InChI Key： ARUADPINZQKRCD-UHFFFAOYSA-N
• SMILES： N1C(CN)=COC=1C1C=CC(OC)=CC=1

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.28000
• LogP: 2.50920